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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730

This in-depth technical guide serves as a resource for researchers, scientists, and drug
development professionals on the core principles and practical applications of the 1,5-
diphenylcarbazide (DPC) reaction for the determination of hexavalent chromium (Cr(VI1)). This
colorimetric method is widely recognized for its sensitivity and is a standard procedure in many
analytical laboratories.

Core Reaction Mechanism

The reaction between 1,5-diphenylcarbazide and hexavalent chromium in an acidic solution is
a two-step process. Initially, the 1,5-diphenylcarbazide is oxidized by Cr(VI) to 1,5-
diphenylcarbazone, and concurrently, Cr(VI) is reduced to trivalent chromium (Cr(ll1)).[1][2][3][4]
[5] Subsequently, the newly formed Cr(lIl) coordinates with the 1,5-diphenylcarbazone to form a
stable, red-violet colored complex.[1][3][5] The intensity of this color, which is directly
proportional to the initial concentration of Cr(VI), is measured spectrophotometrically at a
maximum wavelength of approximately 540 nm.[1][6][7][8][9]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the 1,5-
diphenylcarbazide method for hexavalent chromium analysis, compiled from various sources.

Table 1: Spectrophotometric and Performance Characteristics
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Parameter Value References
Maximum Wavelength (Amax) 540 - 545 nm [L1I311415116118111.01
Molar Absorptivity ~40,000 L mol=* cm™1 [6]

Method Detection Limit (MDL) 0.02 mg/L [5]

Detection Limit 1.43 pg/L [10]

Linear Range 0to 0.8 mg/L [11][12]

Spike Recovery

85% to 115%

[6]

Table 2: Potential Interferences

Interfering
Tolerance Level Notes References
Substance
Forms a colored
complex, but with
Molybdenum (Mo(VI)) Up to 200 mg/L ] ] [61[7]
much lower intensity
at the specified pH.
Forms a colored
complex, but with
Mercury (Hg(ll)) Up to 200 mg/L ] ) [6][7]
much lower intensity
at the specified pH.
) Up to 10 times the Strong interference at
Vanadium (V(V)) ) ) ) [61[7]
Cr(VI) concentration higher concentrations.
May interfere at high
Iron (Fe(lll)) > 100 mg/L ] [5]
concentrations.
No interference at
) Interference at pH 2.0 ]
Thiosulfate (S20327) neutral to alkaline pH [13]

with 4 mg/L

with 500 mg/L.

Experimental Protocols
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Below is a generalized, detailed methodology for the spectrophotometric determination of

hexavalent chromium using 1,5-diphenylcarbazide. This protocol is a synthesis of various
standard methods, including EPA Method 7196A.

Reagent Preparation

1,5-Diphenylcarbazide (DPC) Solution (0.25% w/v): Dissolve 250 mg of 1,5-
diphenylcarbazide in 50 mL of acetone.[6] Store this solution in a brown bottle to protect it
from light and discard if it becomes discolored.[6]

Acidifying Reagent (e.g., Sulfuric Acid or Phosphoric Acid): Prepare a solution of the desired
acid (e.g., 0.2 M H2S0a4 or a weak phosphoric acid mixture).[4][5] The final pH of the sample
solution after adding the acid should be approximately 1-2.[10][13][14]

Chromium Standard Solutions: Prepare a stock solution of 21000 mg/L Cr(VI) by dissolving a
known quantity of potassium dichromate (K2Cr207) in deionized water. Prepare a series of
working standards by serial dilution of the stock solution.[15]

Analytical Procedure

Sample Preparation: For aqueous samples, ensure they are properly collected and
preserved. If analyzing solid samples, an alkaline digestion (e.g., SW-846 Method 3060) is
required to extract the hexavalent chromium.[7]

pH Adjustment: Take a known volume of the sample (e.g., 10 mL) and adjust the pH to the
optimal range (typically 1-2) using the acidifying reagent.

Color Development: Add a specific volume of the 1,5-diphenylcarbazide solution (e.g., 1 mL
of 0.5% w/v DPC solution) to the pH-adjusted sample.[4] Mix thoroughly and allow the color
to develop for a specific time, typically 5 to 15 minutes.[4][5][15]

Spectrophotometric Measurement: After the color has developed, measure the absorbance
of the solution at the predetermined maximum wavelength (around 540 nm) using a
spectrophotometer.[1][6][7][8][9] Use a reagent blank (deionized water treated with the same
reagents) to zero the instrument.
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e Quantification: Create a calibration curve by plotting the absorbance of the standard
solutions versus their known concentrations. Determine the concentration of hexavalent
chromium in the sample by comparing its absorbance to the calibration curve.

Visualizations

The following diagrams illustrate the chemical reaction pathway and a typical experimental

workflow.

Redox Reaction

cr(iiny

RedJction . .
(Trivalent Chromium)

Cr(VI)
(Hexavalent Chromium)

1,5-Diphenylcarbazide Oxidaon . [ — —77 1 ¥
1,5-Diphenylcarbazone eI T -
L Cr(ll)-DPCO Complex

S~o
~—

-
-

Click to download full resolution via product page

Caption: Chemical reaction between Cr(VI) and 1,5-diphenylcarbazide.
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Caption: Experimental workflow for Cr(VI) analysis using DPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the 1,5-
Diphenylcarbazide Reaction with Hexavalent Chromium]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1670730#1-5-diphenylcarbazide-
reaction-with-hexavalent-chromium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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